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molecular formula C9H11Cl2N3O B8561457 4,6-Dichloro-5-methyl-2-morpholinopyrimidine

4,6-Dichloro-5-methyl-2-morpholinopyrimidine

Cat. No. B8561457
M. Wt: 248.11 g/mol
InChI Key: GPXLZHROXAUNHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08563549B2

Procedure details

4,6-Dichloro-5-methyl-2-morpholinopyrimidine was prepared by similar procedure as 4,6-dichloro-2-morpholinopyrimidine (in Method 22) using dimethyl 2-methylmalonate in place of diethyl malonate. LC/MS (m/z): 248.1 (MH+).
Name
4,6-dichloro-2-morpholinopyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dimethyl 2-methylmalonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4,6-Dichloro-5-methyl-2-morpholinopyrimidine

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[C:4]([N:9]2[CH2:14][CH2:13][O:12][CH2:11][CH2:10]2)[N:3]=1.[CH3:15]C(C(OC)=O)C(OC)=O>>[Cl:8][C:6]1[C:7]([CH3:15])=[C:2]([Cl:1])[N:3]=[C:4]([N:9]2[CH2:14][CH2:13][O:12][CH2:11][CH2:10]2)[N:5]=1

Inputs

Step One
Name
4,6-dichloro-2-morpholinopyrimidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC(=NC(=C1)Cl)N1CCOCC1
Step Two
Name
dimethyl 2-methylmalonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C(=O)OC)C(=O)OC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4,6-Dichloro-5-methyl-2-morpholinopyrimidine
Type
product
Smiles
ClC1=NC(=NC(=C1C)Cl)N1CCOCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.